Cas no 33746-94-0 (2-Buten-1-ol, 4-bromo-, acetate, (2E)-)

• Product Name: 2-Buten-1-ol, 4-bromo-, acetate, (2E)-
• CAS No: 33746-94-0
• MF: C₆H₁₁BrO₃
• MW: 211.053741693497
• CID: 1459968
• PubChem ID: 71447159
• Update Time: 2025-04-20

2-Buten-1-ol, 4-bromo-, acetate, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol, 4-bromo-, acetate, (2E)-
• acetic acid,4-bromobut-2-en-1-ol
• DTXSID80855494
• 33746-94-0
• Acetic acid--4-bromobut-2-en-1-ol (1/1)

• Inchi： 1S/C4H7BrO.C2H4O2/c5-3-1-2-4-6;1-2(3)4/h1-2,6H,3-4H2;1H3,(H,3,4)
• InChI Key： BFPKHMRFBGDUNM-UHFFFAOYSA-N
• SMILES： BrCC=CCO.OC(C)=O

Computed Properties

• Exact Mass: 209.98913
• Monoisotopic Mass: 209.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 73.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53